3-(4-Methylphenoxy)benzyl 2-(4-chlorophenyl)-2-methylpropyl ether

• CAS No.: 80843-71-6
• Molecular Formula: C24H25ClO2
• Molecular Weight: 380.9 g/mol
• IUPAC Name: 1-chloro-4-[2-methyl-1-[[3-(4-methylphenoxy)phenyl]methoxy]propan-2-yl]benzene
• InChI: InChI=1S/C24H25ClO2/c1-18-7-13-22(14-8-18)27-23-6-4-5-19(15-23)16-26-17-24(2,3)20-9-11-21(25)12-10-20/h4-15H,16-17H2,1-3H3
• InChI Key: BMQJXWPUEJXPLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=CC=CC(=C2)COCC(C)(C)C3=CC=C(C=C3)Cl

Description

3-(4-Methylphenoxy)benzyl 2-(4-chlorophenyl)-2-methylpropyl ether is a useful research compound. Its molecular formula is C24H25ClO2 and its molecular weight is 380.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 15.0 g of a 50% aqueous solution of NaOH were added 6.0 g of 2-(4-chlorophenyl)-2-methylpropyl alcohol, 8.1 g of 3-(4-methylphenoxy)benzyl chloride and 1.1 g of tetrabutyl ammonium bromide, and the mixture was stirred at 80° C. for 1 hour. The mixture was cooled to room temperature and water was added, and the mixture was extracted with toluene and the toluene extract was washed with water and dried over Na2SO4, and evaporated under reduced pressure, and the obtained crude ether was purified by column chromatography on 250 g of silica gel (1:1 mixed solvent of toluene and n-hexane was used as eluent) to give 9.9 g of the desired ether (the yield was 80% of the theoretical yield).